Cas no 156679-38-8 (Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester)

156679-38-8 structure
Product name:Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester
Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester
- 1-Hydroxypropan-2-yl 2-isopropyl-5-methylcyclohexyl carbonate
- 1-hydroxypropan-2-yl 5-methyl-2-(propan-2-yl)cyclohexyl carbonate
- NS00122256
- ILYLFTONJARHOX-UHFFFAOYSA-N
- SCHEMBL14547338
- DTXSID501022024
- CHEBI:172097
- 2-Hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl carbonate
- 1-hydroxypropan-2-yl (5-methyl-2-propan-2-ylcyclohexyl) carbonate
- 156679-38-8
-
- Inchi: InChI=1S/C14H26O4/c1-9(2)12-6-5-10(3)7-13(12)18-14(16)17-11(4)8-15/h9-13,15H,5-8H2,1-4H3
- InChI Key: ILYLFTONJARHOX-UHFFFAOYSA-N
- SMILES: CC1CCC(C(C1)OC(=O)OC(C)CO)C(C)C
Computed Properties
- Exact Mass: 258.18318
- Monoisotopic Mass: 258.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 3.7
Experimental Properties
- Density: 1.03
- Boiling Point: 366.675°C at 760 mmHg
- Flash Point: 127.707°C
- Refractive Index: 1.469
- PSA: 55.76
Carbonic acid, 2-hydroxy-1-methylethyl 5-methyl-2-(1-methylethyl)cyclohexyl ester Related Literature
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1. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Huanhuan Huo,Yongqing Zhao,Cailing Xu J. Mater. Chem. A, 2014,2, 15111-15117
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Charlotte E. Willans,Sara French,Leonard J. Barbour,Jan-André Gertenbach,Peter C. Junk,Gareth O. Lloyd,Jonathan W. Steed Dalton Trans., 2009, 6480-6482
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M. Heilig,A. Kolew,M. Schneider Lab Chip, 2016,16, 734-742
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Daniela Belli Dell'Amico,Luca Bellucci,Luca Labella,Fabio Marchetti,Carlo Andrea Mattei,Francesco Pineider,Giordano Poneti,Simona Samaritani Dalton Trans., 2018,47, 8337-8345
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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